Cas no 2138268-02-5 (3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid)

• Product Name: 3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• CAS No: 2138268-02-5
• MF: C₉H₃F₃N₄O₂
• MW: 256.140931367874
• CID: 6398002
• PubChem ID: 165831012
• Update Time: 2025-10-17

3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138268-02-5
• 3-cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• EN300-732009
• 3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid

• Inchi： 1S/C9H3F3N4O2/c10-9(11,12)6-1-5(8(17)18)16-7(15-6)4(2-13)3-14-16/h1,3H,(H,17,18)
• InChI Key： XISWZXKBNMAKPF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N2C(=C(C#N)C=N2)N=1)(F)F

Computed Properties

• Exact Mass: 256.02080984g/mol
• Monoisotopic Mass: 256.02080984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.3Ų

Additional information on 3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid

Introduction to 3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 2138268-02-5)

3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 2138268-02-5) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, a trifluoromethyl substituent, and a pyrazolo[1,5-a]pyrimidine core, offers a broad range of applications in the development of novel therapeutic agents.

The cyano group and the trifluoromethyl substituent are key functional groups that contribute to the compound's chemical and biological properties. The cyano group is known for its strong electron-withdrawing effect, which can enhance the compound's reactivity and stability. The trifluoromethyl group, on the other hand, is a potent lipophilic moiety that can improve the compound's solubility and metabolic stability. These features make 3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid an attractive candidate for various drug discovery programs.

The pyrazolo[1,5-a]pyrimidine core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. This core structure has been extensively studied for its potential in developing drugs for treating a wide range of diseases, including cancer, inflammatory disorders, and neurological conditions. Recent research has highlighted the importance of this scaffold in modulating key signaling pathways involved in disease progression.

In the context of cancer research, 3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid has shown promising results as a potential inhibitor of specific kinases. Kinases are enzymes that play crucial roles in cell signaling and are often dysregulated in cancer cells. By selectively inhibiting these kinases, this compound can help disrupt the aberrant signaling pathways that drive tumor growth and progression. Studies have demonstrated that compounds with similar structures have exhibited potent antiproliferative effects against various cancer cell lines.

Beyond its anticancer properties, 3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid has also been investigated for its anti-inflammatory potential. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. The unique structural features of this compound make it an attractive candidate for developing anti-inflammatory drugs that can effectively target the underlying mechanisms of these diseases.

In neurological research, compounds with a similar pyrazolo[1,5-a]pyrimidine core have been explored for their neuroprotective properties. Neurodegenerative diseases like Alzheimer's disease and Parkinson's disease involve the progressive loss of neurons and synaptic dysfunction. The ability of these compounds to modulate key signaling pathways involved in neuroprotection makes them valuable candidates for therapeutic intervention.

The synthesis of 3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid has been optimized through various synthetic routes to ensure high yields and purity. One common approach involves the condensation of 3-cyanopyrazole with 7-bromo-5-(trifluoromethyl)pyrimidine followed by carboxylation to introduce the carboxylic acid functionality. These synthetic methods have been refined to minimize side reactions and improve overall efficiency.

The pharmacokinetic properties of 3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid have also been extensively studied to evaluate its suitability as a drug candidate. Key parameters such as solubility, permeability, and metabolic stability are crucial for determining the compound's bioavailability and efficacy in vivo. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, making it a promising lead for further development.

Clinical trials are currently underway to assess the safety and efficacy of compounds derived from this scaffold in various therapeutic areas. Early results from these trials have been encouraging, with several compounds showing significant therapeutic benefits without major adverse effects. These findings underscore the potential of 3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid-based drugs to address unmet medical needs.

In conclusion, 3-Cyano-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 2138268-02-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapeutic agents across multiple disease areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.